Potassium

• IUPAC Name: potassium
• InChI: InChI=1S/K
• InChI Key: ZLMJMSJWJFRBEC-UHFFFAOYSA-N
• Canonical SMILES: [K]
• Molecular Formula: K
• DSSTOX Substance ID: DTXSID9049748
• Molecular Weight: 39.0983 g/mol
• Physical Description: Potassium is a soft silvery metal though normally grayish white due to oxidation., Liquid; Other Solid, Silver-white solid; [CHRIS], WHITE-TO-GREY LUMPS.
• Boiling Point: 1425 °F at 760 mmHg (USCG, 1999), 759 °C, 765.5 °C
• Flash Point: Not Applicable. Combustible solid. (USCG, 1999)
• Solubility: Soluble in liquid ammonia, ethylenediamine, aniline; soluble in several metals; forms liquid alloys with other alkali metals, SOL IN ACID, MERCURY, Solubility in water: reaction
• Density: 0.86 at 68 °F (USCG, 1999) - Less dense than water; will float, 0.862 at 20 °C, 0.856 g/cm³
• Vapor Density: 1.4 (Air = 1)
• Vapor Pressure: 8 mm Hg at 432 °C, Vapor pressure at 20 °C: negligible
• Mechanism of Action: Potassium ion is the primary intracellular cation found in virtually all body tissues. The total amount of body potassium in adults is estimated at 45 millimole (mmol)/kg body weight (about 140 g for an adult weighing 175 pounds; 1 mmol = 1 milliequivalent or 39.1 mg of potassium). Potassium mainly stays in cells, and a small amount can be found in the extracellular fluid. The amount of potassium that stays in the cell (intracellular) is 30 times that of extracellular concentration, creating a transmembrane gradient, regulated by the sodium-potassium (Na+/K+) ATPase transporter. This is an important gradient for nerve conduction, muscle contractions, and renal function. Vomiting, diarrhea, renal disease, medications, and other conditions that alter potassium excretion or shift it inside or outside of cells. In healthy patients individuals with normal renal function, markedly high or low potassium levels are rare. **Effect on blood pressure** Potassium decreases reduces intravascular volume, by reducing sodium reabsorption through an increase in urinary sodium excretion. This short-term effect, however, does not explain the long-term effects of potassium on blood pressure. Increased plasma potassium levels that occur through intake are associated with vasodilation occurring via stimulation of the sodium-potassium adenosine triphosphatase pump (Na+/-K+ATPase) and opening of potassium channels of the sodium-potassium adenosine triphosphatase pump. Other possible mechanisms of action for potassium may include alterations in barroreflex sensitivity and hormone sensitivity in vascular smooth muscle and cells of the sympathetic nervous system. **Effect on electrolyte balance and body systems** The potassium gradient across the membrane of a cell regulates cell membrane potential, maintained predominantly by the sodium-potassium (Na+/-K+ ATPase pump). Transmembrane electro-chemical gradients encourage diffusion of Na+ extracellularly and K+ intracellularly. Potassium supplementation prevents hypokalemia to maintain this balance and is often used in an oral solution or injection form in the clinical setting, preventing harmful effects such as arrhythmias, abnormal muscle function, and neurological disturbances. When activated, the Na+/-K+ ATPase pump exchanges two extracellular K+ ions for three intracellular sodium (Na+) ions, impacting membrane potential via either excitation or inhibition. This is especially important in the homeostasis of the nervous system, kidney, and cardiac muscle tissue. The body and cell distributions of potassium in normal conditions are known as internal and external balance, respectively. Reduced serum potassium (or imbalance) increases the risk of ventricular arrhythmia, heart failure and left ventricular hypertrophy (LVH).
• Impurities: Impurities: oxygen, carbon, hydrogen, alkali metals, aluminum, calcium, copper, boron and silicon, along with iron, nickel and chromium which are leached from container materials, High purity potassium /potentially/ has the following impurities: <30 ppm O2, <100 ppm transition metals and <50 ppm other alkali metals
• Color/Form: Soft, silvery-white metal; body centered cubic structure
• CAS No.: 7440-09-7
• Melting Point: 145 °F (USCG, 1999), 63.5 °C, 63.2 °C

Description

Potassium is a chemical element with the symbol K (from Neo-Latin kalium) and atomic number 19. It is a silvery-white metal that is soft enough to be cut with a knife. This compound is highly reactive, especially in water, and is an essential nutrient for both plants and animals. It plays a crucial role in various physiological processes, including nerve function, muscle contraction, and fluid balance .

Preparation Methods

Synthetic Routes and Reaction Conditions

Potassium can be prepared through several methods. One common laboratory method involves the reduction of this compound chloride (KCl) with sodium (Na) at high temperatures. The reaction is as follows:

$$\text{Na} + \text{KCl} \rightarrow \text{K} + \text{NaCl}$$Na+KCl→K+NaCl

This reaction is carried out at around 870°C (1600°F) in a packed distillation column, where molten this compound chloride is continuously fed, and sodium vapor is passed through the column .

Industrial Production Methods

Industrial production of this compound typically involves the electrolysis of this compound chloride. due to the high melting point of this compound chloride, this method is not commercially viable. Instead, this compound is often produced by the reduction of this compound chloride with sodium in a distillation column, as mentioned above .

Chemical Reactions Analysis

Reaction with Oxygen and Air

Potassium tarnishes rapidly in air, forming a mixture of oxides. When burned, it primarily produces orange this compound superoxide ($KO_2$):

K_{(s)}+O_{2(g)}\rightarrow KO_{2(s)}$$Thisreactionoccursatambientconditionsduetothis compound’slowionizationenergy[1][4][9].Otheroxidesincludepotassiumoxide($$K_2O$$),peroxide($$K_2O_2$$),andozonide($$KO_3$$),allofwhichhydrolyzeinwatertoformpotassiumhydroxide($$KOH$$)[4].---##2.[ReactionwithWater](pplx://action/followup)Potassiumreactsviolentlywithwater,generatinghydrogengasandastronglybasicsolutionof$$KOH$$:

2K_{(s)} + 2H_2O_{(l)} \rightarrow 2KOH_{(aq)} + H_{2(g)} $Thereactionisexothermic($\sim 47\ \text{kcal/mol}$$), igniting hydrogen and producing a characteristic lilac flame . High-speed imaging reveals Coulomb explosions , where rapid electron transfer creates spikes on the metal surface, accelerating the reaction .

Reaction with Halogens

This compound undergoes vigorous reactions with halogens to form ionic halides:

2K_{(s)}+X_{2(g)}\rightarrow 2KX_{(s)}\quad (X=F,Cl,Br,I)$$Fluorineandchlorinereactionsareinstantaneous,whilebromineandiodinerequiremildheating.Thesereactionsarecriticalinsynthesizingcompoundslike$$KF$$(usedinmetallurgy)and$$KI$$(antisepticapplications)[1][4].---##4.[ReactionwithAcids](pplx://action/followup)Potassiumdissolvesexothermicallyindilutesulfuricacid,producing$$K^+$$ionsandhydrogengas:

2K_{(s)} + H_2SO_{4(aq)} \rightarrow 2K^+{(aq)} + SO_4^{2-}{(aq)} + H_{2(g)} $Withconcentrated$H_2SO_4$or$HNO_3$$, complex redox reactions occur:

8K+5H_2SO_4\rightarrow 4K_2SO_4+H_2S+4H_2O$$

21K + 26HNO_3 \rightarrow 21KNO_3 + NO + N_2O + N_2 + 13H_2O $$
These reactions highlight this compound’s strong reducing properties .

Reaction with Ammonia

In liquid ammonia ($-50^\circ \text{C}$), this compound forms a blue solution of solvated electrons:

K_{(s)}+6NH_{3(l)}\rightarrow [K(NH_3)_6]$$Athighertemperatures($$65-105^\circ \text{C}$$),potassiumamide($$KNH_2$$)andhydrogengasform[3]:

2K + 2NH_3 \rightarrow 2KNH_2 + H_2 $$

Reaction with Carbon Monoxide and Dioxide

At elevated temperatures, this compound reduces $CO_2$ to carbon monoxide and carbon:

2K+2CO_{2(g)}\rightarrow K_2CO_3+CO_{(g)}$$Solid$$CO_2$$mixedwithpotassiumdetonatesviolently[5].Potassiumalsoreactswith$$CO$$toformexplosivecarbonylslike$$K_6C_6O_6$$[5].---##7.[ThermochemicalData](pplx://action/followup)Keythermodynamicpropertiesofthis compound[7]:|Property|Value||--------------------------|--------------------------------||EnthalpyofFormation($$K_{(s)}$$)|0kJ/mol||StandardEntropy($$S^\circ$$)|64.7J/(mol·K)||SpecificHeat($$C_p$$)|29.6J/(mol·K)|---##8.[CombustionandFlameInhibition](pplx://action/followup)Potassiumcompoundslike$$KHCO_3$$inhibitflamesbyscavengingradicals(e.g.,$$OH$$):

OH + K + M \rightarrow KOH + M $$

H+KOH\rightarrow H_2O+K$$Thesereactionsdisruptcombustionchains,makingpotassiumsaltseffectivefiresuppressants[2].---##9.[IndustrialandSyntheticApplications](pplx://action/followup)-**[Alloys](pplx://action/followup)**:LiquidNaKalloysserveasheat-transfermediainnuclearreactors[9].-**[GraphiteIntercalation](pplx://action/followup)**:Forms$$KC_8$$,usedinbatteryanodes[5][11].-**[Fertilizers](pplx://action/followup)**:Potassiumsulfate($$K_2SO_4$$)andnitrate($$KNO_3$$)areagriculturallyvital[10].---Potassium’sreactivitystemsfromitslowionizationenergyandhighelectropositivity,enablingrapidelectrondonation.Whileitsreactionsarefoundationalinindustrialchemistry,handlingrequiresstringentsafetyprotocolsduetoexplosivetendencies.Ongoingresearchcontinuestoexplorenovelapplications,suchasflameretardantsandenergystoragesystems[2][8][10].

Scientific Research Applications

Agricultural Applications

Fertilizers
Potassium is a critical nutrient for plant growth and is primarily used in fertilizers. The most common forms are this compound chloride (KCl), this compound sulfate (K₂SO₄), and this compound nitrate (KNO₃). Approximately 95% of global this compound production is consumed by the fertilizer industry, highlighting its importance in modern agriculture. This compound enhances crop yield and quality by playing a vital role in enzyme activation, photosynthesis, and osmotic regulation within plant cells .

Table 1: Types of this compound Fertilizers and Their Uses

Fertilizer Type	Chemical Formula	Application
This compound Chloride	KCl	General crop nutrition
This compound Sulfate	K₂SO₄	Chloride-sensitive crops
This compound Nitrate	KNO₃	Fast-acting nitrogen source

Case Study: Impact on Crop Yield
Research conducted on apple dwarf rootstock seedlings demonstrated that varying this compound levels significantly affected growth metrics such as nitrogen metabolism and carbon assimilation. Higher this compound levels correlated with improved plant health and productivity .

Medical Applications

This compound plays a crucial role in human health, particularly in cardiovascular health. Studies indicate that increasing dietary this compound can lower blood pressure and reduce the risk of stroke and other cardiovascular events. A significant study involving over 20,000 participants revealed that substituting regular salt with this compound-enriched salt led to a reduction in stroke risk by 14% and major cardiovascular events by 13% .

Table 2: Health Benefits of Increased this compound Intake

Health Outcome	Percentage Reduction
Stroke Risk	14%
Major Cardiovascular Events	13%
Premature Death	12%

Industrial Applications

This compound compounds are utilized in various industrial processes due to their chemical properties.

Key Industrial Uses

• Glass Production : this compound carbonate enhances the clarity and strength of glass products, making it essential for optical glass used in cameras and microscopes .
• Chemical Manufacturing : this compound hydroxide (KOH) is widely used as a strong base for neutralizing acids and producing this compound salts .
• Food Industry : this compound phosphates serve multiple functions, including pH control agents in dairy products and nutrient supplements in processed foods .

Table 3: Industrial Uses of this compound Compounds

Compound	Application
This compound Hydroxide	pH control, soap production
This compound Carbonate	Glass manufacturing
This compound Phosphates	Food additives, emulsifiers

Environmental Applications

This compound compounds also play a role in environmental science. For instance, this compound superoxide is used in closed environments like submarines to generate oxygen while absorbing carbon dioxide, making it vital for life-support systems .

Mechanism of Action

Potassium exerts its effects primarily through its role as an essential intracellular cation. It is involved in maintaining the electrical potential across cell membranes, which is crucial for nerve impulse transmission and muscle contraction. This compound channels and transporters regulate the movement of this compound ions across cell membranes, ensuring proper cellular function .

Comparison with Similar Compounds

Potassium is similar to other alkali metals, such as sodium (Na), lithium (Li), rubidium (Rb), and cesium (Cs). this compound is more reactive than sodium and lithium but less reactive than rubidium and cesium. This compound’s unique properties, such as its lower melting point and higher reactivity, make it distinct among the alkali metals .

List of Similar Compounds

• Sodium (Na)
• Lithium (Li)
• Rubidium (Rb)
• Cesium (Cs)

This compound’s reactivity and essential role in biological systems highlight its importance and uniqueness among the alkali metals.

Biological Activity

Potassium (K$^+$) is an essential alkali metal that plays a critical role in various biological processes across different organisms. Its significance is highlighted by its involvement in maintaining cellular functions, regulating fluid balance, and facilitating electrical activity in cells. This article delves into the biological activity of this compound, exploring its functions in both plants and animals, its role in health and disease, and relevant research findings.

1. Cellular Functions

This compound is the most abundant cation in intracellular fluid, crucial for maintaining the membrane potential and overall cellular homeostasis. The sodium-potassium pump (Na$^+$/K$^+$-ATPase) actively transports this compound ions into cells while expelling sodium ions, creating an electrochemical gradient essential for various cellular processes, including:

• Nerve Transmission : The differential distribution of this compound and sodium ions across cell membranes generates action potentials, enabling nerve impulses to travel.
• Muscle Contraction : this compound ions are vital for muscle excitability and contraction, influencing heart rhythm and skeletal muscle function .

2. Role in Plants

In plants, this compound is integral to numerous physiological processes:

• Photosynthesis : It aids in the regulation of stomatal opening and closing, thus facilitating gas exchange.
• Protein Synthesis : this compound ions are necessary for enzyme activation involved in protein synthesis.
• Growth Regulation : It influences cell turgor and growth by maintaining osmotic balance .

This compound Homeostasis

Maintaining this compound levels within a narrow range is critical for health. The human body requires approximately 3,400 mg/day for males and 2,600 mg/day for females . Dysregulation can lead to conditions such as hyperkalemia (high this compound levels) or hypokalemia (low this compound levels), both of which can have severe health implications.

Table 1: Recommended Daily Allowance of this compound

Age Group	Male (mg)	Female (mg)
9–13 years	2,500	2,300
14–18 years	3,000	2,300
19–50 years	3,400	2,600
51+ years	3,400	2,600

1. Clinical Studies on this compound Administration

A study involving hypertensive patients demonstrated that this compound administration significantly reduced plasma renin activity. This effect was observed despite sodium diuresis induced by this compound intake. The findings suggest that this compound may directly influence renin release from juxtaglomerular cells .

2. This compound Channels and Their Ligands

This compound channels are diverse integral membrane proteins that facilitate selective ion permeation. These channels play pivotal roles in various physiological processes including cognition and muscle contraction. The Kalium database has cataloged numerous polypeptide ligands that interact with these channels, highlighting their importance in pharmacology and potential therapeutic applications .

Case Study 1: Hypokalemia

A clinical case study reported a patient with hypokalemia due to excessive diuretic use. The patient exhibited muscle weakness and arrhythmias as a result of low this compound levels. Treatment with this compound supplements restored normal levels and resolved symptoms .

Case Study 2: Hyperkalemia Management

In another case study involving a patient with chronic kidney disease, hyperkalemia was managed through dietary modifications and medications that promote this compound excretion. This approach successfully normalized serum this compound levels and improved cardiac function .

Q & A

Basic Research Questions

Q. How do pre-analytical variables like temperature and transport time influence plasma potassium measurements in clinical studies?

• Methodological Guidance : When designing experiments to measure plasma this compound, control for variables such as sample storage temperature (e.g., room temperature vs. refrigerated) and time delays between sample collection and analysis. Use standardized protocols for blood draw, anticoagulants (e.g., heparin), and centrifugation to minimize hemolysis, which artificially elevates this compound levels. Validate findings by repeating measurements under varying conditions and cross-referencing with ion-selective electrode (ISE) or flame photometry results .

Q. What systematic review strategies are effective for synthesizing evidence on this compound intake and cardiovascular outcomes?

• Methodological Guidance : Follow PRISMA guidelines for systematic reviews. Use databases like Cochrane Central, MEDLINE, and Embase with search terms such as "this compound, Dietary" [Mesh] OR this compound [tiab] AND "Blood Pressure" [Mesh]. Include filters for study types (e.g., RCTs, cohort studies) and exclude animal studies via terms like NOT (mice [ti] OR rats [ti]). Two independent reviewers should screen abstracts, resolve discrepancies via consensus, and assess bias using tools like ROBINS-I .

Q. How can biomarkers of this compound exposure be reliably quantified in human tissues?

• Methodological Guidance : Utilize inductively coupled plasma mass spectrometry (ICP-MS) or atomic absorption spectroscopy (AAS) for high-sensitivity detection of this compound in serum, urine, or hair samples. Cross-validate results with flame photometry. For longitudinal studies, integrate biomarker data with dietary records and renal function metrics (e.g., glomerular filtration rate) to account for homeostasis mechanisms .

Q. What visualization tools are recommended for analyzing longitudinal this compound-related lab data?

• Methodological Guidance : Use platforms like Healthmatters.io to graph trends in this compound levels across multiple timepoints. Apply filters to isolate abnormal values (e.g., hyperkalemia >5.0 mmol/L) and correlate with covariates like medication use or kidney function. Tools should support data harmonization from disparate labs via unit conversion algorithms (e.g., mg/dL to mmol/L) .

Advanced Research Questions

Q. How can ion channel dysfunction in spermatozoa (e.g., CatSper this compound channels) be experimentally linked to male infertility?

• Methodological Guidance : Employ patch-clamp electrophysiology to measure this compound currents in human sperm. Combine with calcium imaging (e.g., Fluo-4 AM dye) to assess crosstalk between K⁺ and Ca²⁺ signaling. Validate findings using CRISPR/Cas9 knockout models of channel genes in animal studies. Prioritize translational endpoints like fertilization rates in ART cycles .

Q. What advanced characterization techniques optimize MoSe₂-based anode materials for this compound-ion batteries?

• Methodological Guidance : Synthesize ultra-dispersed MoSe₂@carbon composites via hydrothermal methods. Characterize using TEM for structural stability and XRD for crystallinity. Perform galvanostatic cycling (0.1–5.0 A/g) to evaluate capacity retention and rate capability. Use DFT simulations to model K⁺ diffusion pathways and identify doping strategies to enhance conductivity .

Q. How can contradictions in epidemiological data on this compound’s role in chronic kidney disease (CKD) be resolved?

• Methodological Guidance : Conduct dose-response meta-analyses stratified by CKD stage (e.g., G3a vs. G5). Adjust for confounders like RAAS inhibitor use, which alters this compound excretion. Use Mendelian randomization to mitigate reverse causation bias. Incorporate grey literature (e.g., registries) and monitoring data from dialysis centers to address publication bias .

Q. What FAIR (Findable, Accessible, Interoperable, Reusable) principles should guide this compound-related chemical data sharing?

• Methodological Guidance : Annotate datasets with standardized identifiers (e.g., CAS 7440-09-7 for elemental this compound) and link to repositories like PubChem (CID 5462222). Use platforms compliant with the EU’s Common Data Platform on Chemicals to ensure interoperability. Adopt ISA-TAB formats for metadata on experimental conditions (e.g., pH, temperature) .

Q. How can reaction databases streamline the study of this compound undecamer complexes?

• Methodological Guidance : Search Reaxys or SciFinder using wildcard queries (e.g., K11 in formulas) to identify synthesis pathways. Filter by reaction type (e.g., redox, solvation) and characterize products via Raman spectroscopy. Share protocols in platforms like Zenodo with DOI linking to ensure reproducibility .

Q. What experimental designs minimize bias in student-led this compound research projects?

• Methodological Guidance : Follow IB Extended Essay guidelines: define narrow hypotheses (e.g., "Effect of K⁺ concentration on enzymatic activity in Vicia faba root cells"). Use negative controls (e.g., K⁺-free buffer) and triplicate measurements. Source primary data from peer-reviewed journals (e.g., Green Chemistry) rather than secondary summaries. Validate results via ANOVA and Tukey post-hoc tests .

Synthesis routes and methods I

Procedure details

A reactor was charged with 30 ml of THF, 0.13 g of 3, 3-diethoxypropanol and 2 ml solution of potassium naphthalene dissolved in tetrahydrofuran in a concentration of 0.5 mol/L-tetrahydrofuran, and the resulting mixture was stirred for three minutes in an argon atmosphere, and, thus, there was formed a potassium derivative (potassium 3, 3-diethoxypropanoxide) of 3, 3-diethoxypropanol.

Synthesis routes and methods II

Procedure details

THF 20 ml, 3, 3-diethoxypropanol 0.15 g, and a potassium naphthalene 0.5 mol/L-tetrahydrofuran solution 2 ml was added to the reaction container and agitated for 3 minutes in an argon atmosphere; a potassium compound of 3, 3-diethoxypropanol (potassium 3, 3-diethoxypropanoxide) was produced.

Synthesis routes and methods III

Procedure details